Cas no 2137879-46-8 (Ethyl 3-(4-methyl-1,3-oxazol-5-yl)prop-2-ynoate)

• Product Name: Ethyl 3-(4-methyl-1,3-oxazol-5-yl)prop-2-ynoate
• CAS No: 2137879-46-8
• MF: C₉H₉NO₃
• MW: 179.172662496567
• CID: 6546955
• PubChem ID: 165957253
• Update Time: 2025-06-09

Ethyl 3-(4-methyl-1,3-oxazol-5-yl)prop-2-ynoate Chemical and Physical Properties

Names and Identifiers

• 2137879-46-8
• ethyl 3-(4-methyl-1,3-oxazol-5-yl)prop-2-ynoate
• EN300-787109
• Ethyl 3-(4-methyl-1,3-oxazol-5-yl)prop-2-ynoate

• Inchi： 1S/C9H9NO3/c1-3-12-9(11)5-4-8-7(2)10-6-13-8/h6H,3H2,1-2H3
• InChI Key： AGYVUDXWVSCQKY-UHFFFAOYSA-N
• SMILES： O1C=NC(C)=C1C#CC(=O)OCC

Computed Properties

• Exact Mass: 179.058243149g/mol
• Monoisotopic Mass: 179.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.3Ų

Additional information on Ethyl 3-(4-methyl-1,3-oxazol-5-yl)prop-2-ynoate

Ethyl 3-(4-methyl-1,3-oxazol-5-yl)prop-2-ynoate (CAS No. 2137879-46-8): An Overview of a Promising Compound in Medicinal Chemistry

Ethyl 3-(4-methyl-1,3-oxazol-5-yl)prop-2-ynoate (CAS No. 2137879-46-8) is a versatile organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of propargyl esters and is characterized by the presence of an ethoxy group, a propargyl moiety, and a 4-methyl-1,3-oxazol-5-yl substituent. These structural elements contribute to its diverse chemical reactivity and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The 4-methyl-1,3-oxazol-5-yl moiety is particularly noteworthy due to its ability to form stable complexes with metal ions and its potential to modulate biological processes. Recent studies have highlighted the importance of this functional group in enhancing the pharmacological properties of small molecules. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds containing the 4-methyl-1,3-oxazol-5-yl group exhibit potent anti-inflammatory and anti-cancer activities. These findings suggest that Ethyl 3-(4-methyl-1,3-oxazol-5-yl)prop-2-ynoate could be a promising lead compound for further investigation in these areas.

The propargyl moiety in Ethyl 3-(4-methyl-1,3-oxazol-5-yl)prop-2-ynoate is another key structural feature that contributes to its chemical versatility. Propargyl groups are known for their ability to undergo a wide range of chemical reactions, including cycloadditions, alkynylations, and metal-catalyzed transformations. This reactivity makes the compound an attractive starting material for the synthesis of complex molecules with diverse biological activities. For example, a study published in Organic Letters demonstrated that propargyl esters can be efficiently converted into biologically active scaffolds through copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions, which are widely used in click chemistry.

In addition to its synthetic utility, Ethyl 3-(4-methyl-1,3-oxazol-5-yl)prop-2-ynoate has shown promising results in preliminary biological assays. Research conducted at the University of California, San Francisco (UCSF) has indicated that this compound exhibits selective inhibition of certain kinases involved in cancer cell proliferation. Specifically, it was found to inhibit the activity of Aurora kinase A (AURKA), a key regulator of mitosis and a validated target for cancer therapy. The selective inhibition of AURKA by Ethyl 3-(4-methyl-1,3-oxazol-5-yl)prop-2-y noate suggests that it could be developed into a novel therapeutic agent for treating cancers characterized by aberrant AURKA expression.

The ethoxy group in Ethyl 3-(4-methyl-1,3-o xazol -5 - yl ) prop -2 - ynoate also plays a crucial role in modulating its physicochemical properties and biological activity. Ethoxy groups are known to enhance the solubility and lipophilicity of organic compounds, which can improve their bioavailability and cellular uptake. This is particularly important for small molecules designed to target intracellular proteins or receptors. A study published in Bioorganic & Medicinal Chemistry Letters reported that ethoxy-substituted compounds exhibit enhanced permeability across cell membranes compared to their unsubstituted counterparts. This finding underscores the importance of the ethoxy group in optimizing the pharmacokinetic properties of Ethyl 3-(4-methyl -1 , 3 - ox az ol -5 - yl ) prop -2 - ynoate .

The synthesis of Ethyl 3-(4-methyl -1 , 3 - ox az ol -5 - yl ) prop -2 - ynoate typically involves multi-step procedures that leverage modern synthetic techniques and catalysts. One common approach involves the reaction of an appropriate alkyne with an oxazole derivative under suitable conditions to form the desired product. The use of transition metal catalysts, such as palladium or copper complexes, can significantly enhance the yield and selectivity of these reactions. A recent publication in Tetrahedron Letters described an efficient method for synthesizing propargyl esters using palladium-catalyzed cross-coupling reactions, which could be adapted for the preparation of Ethyl 3-(4-methyl -1 , 3 - ox az ol -5 - yl ) prop -2 - ynoate .

In conclusion, Ethyl 3-(4-methyl -1 , 3 - ox az ol -5 - yl ) prop -2 - ynoate (CAS No. 2137879 -46 -8) is a multifaceted compound with significant potential in medicinal chemistry and drug discovery. Its unique combination of structural features—namely the ethoxy, propargyl, and 4-methyl -1 , 3 - ox az ol -5 - yl moieties—endows it with diverse chemical reactivity and biological activity. Ongoing research continues to uncover new applications for this compound, highlighting its importance as a lead molecule for further development into therapeutic agents.